3-Methyl-2-methylthio-4,7(3H,8H)-pteridinedione, Sodium Salt

Specification

• CAS No.: 199789-54-3
• Molecular Formula: C8H7N4NaO2S
• Molecular Weight: 246.22
• IUPAC Name: sodium;3-methyl-2-methylsulfanylpteridin-8-ide-4,7-dione
• Standard InChI: InChI=1S/C8H8N4O2S.Na/c1-12-7(14)5-6(11-8(12)15-2)10-4(13)3-9-5;/h3H,1-2H3,(H,10,13,14);/q;+1/p-1
• Standard InChI Key: QFLSMXFKXUSKRP-UHFFFAOYSA-M
• SMILES: CN1C(=O)C2=C([N-]C(=O)C=N2)N=C1SC.[Na+]

Introduction

Chemical Identity and Structure

Basic Chemical Information

3-Methyl-2-methylthio-4,7(3H,8H)-pteridinedione, Sodium Salt is a heterocyclic compound belonging to the pteridine family. It is characterized by its pteridine core structure with specific functional group substitutions. The compound is identified by several key parameters that define its chemical identity:

Parameter	Information
CAS Number	199789-54-3
IUPAC Name	sodium;3-methyl-2-methylsulfanylpteridin-8-ide-4,7-dione
Molecular Formula	C8H7N4NaO2S
Molecular Weight	246.22 g/mol
SMILES Notation	CN1C(=O)C2=C([N-]C(=O)C=N2)N=C1SC.[Na+]
Standard InChI	InChI=1S/C8H8N4O2S.Na/c1-12-7(14)5-6(11-8(12)15-2)10-4(13)3-9-5;/h3H,1-2H3,(H,10,13,14);/q;+1/p-1
Standard InChIKey	QFLSMXFKXUSKRP-UHFFFAOYSA-M

The compound is structurally noteworthy for its pteridine backbone with a methyl group at the 3-position and a methylthio group at the 2-position, forming a sodium salt.

Physical and Chemical Properties

Understanding the physical and chemical properties of this compound is essential for researchers planning to use it in laboratory settings. The available data indicates the following properties:

Property	Value
Physical State	Solid
Color	Light Yellow
Melting Point	>300°C
Solubility	Soluble in DMSO and Methanol
Form	Solid

These physical properties highlight the compound's stability and suggest appropriate handling conditions for research applications.

Biochemical Applications and Research

Role in Biological Systems

Research indicates that pteridine derivatives like 3-Methyl-2-methylthio-4,7(3H,8H)-pteridinedione, Sodium Salt can significantly impact biological systems. The compound's unique structure allows it to participate in various biochemical processes:

• Neurotransmitter biosynthesis: The compound may serve as a substrate or cofactor in pathways related to neurotransmitter production and regulation

• Enzyme function: It potentially acts as a cofactor for specific enzymatic reactions

• Metabolic pathway involvement: Its pteridine structure suggests roles in metabolic processes where pteridines are known to participate

These biological roles make the compound valuable in advancing scientific knowledge about cellular processes and potentially developing therapeutic strategies for conditions involving dysregulation of these pathways.

Current Research Applications

The pteridine structure of this compound makes it particularly valuable in biochemical research. Current applications include:

• Investigation of enzyme mechanisms involving pteridine-dependent pathways

• Studies of neurotransmitter synthesis and regulation

• Development of chemical probes for biological systems

• Structure-activity relationship studies of pteridine derivatives

While specific research findings for this exact compound are still emerging, its structural features suggest significant potential in multiple research domains.

Supplier	Product Number	Packaging	Price (USD)	Purity	Last Updated
TRC	M323030	25mg	$140	Not specified	Dec 16, 2021
TRC	M323030	250mg	$1,100	Not specified	Dec 16, 2021
Medical Isotopes, Inc.	12076	125mg	$2,000	Not specified	Dec 16, 2021
American Custom Chemicals Corporation	CHM0382574	5mg	$497.85	95.00%	Dec 16, 2021

This pricing information underscores the compound's position as a high-value research reagent rather than a bulk chemical.

Quality and Specifications

Commercial suppliers typically provide this compound with specified purity levels, with at least one supplier offering it at 95% purity. For research applications requiring high purity, researchers should verify the specifications provided by suppliers and potentially consider additional purification steps if needed for sensitive applications.

Comparative Analysis with Related Compounds

Structural Comparison with Similar Pteridines

To better understand the unique properties of 3-Methyl-2-methylthio-4,7(3H,8H)-pteridinedione, Sodium Salt, it is valuable to compare it with structurally related compounds. One such compound is 6-Methyl-2-methylthio-4,7(3H,8H)-pteridinedione (CAS: 138612-37-0):

Parameter	3-Methyl-2-methylthio-4,7(3H,8H)-pteridinedione, Sodium Salt	6-Methyl-2-methylthio-4,7(3H,8H)-pteridinedione
CAS Number	199789-54-3	138612-37-0
Molecular Formula	C8H7N4NaO2S	C8H8N4O2S
Molecular Weight	246.22 g/mol	224.24 g/mol
Distinguishing Feature	Methyl at 3-position; sodium salt	Methyl at 6-position; non-salt form

This comparison highlights the key structural differences between these related compounds, particularly the different position of the methyl group and the presence or absence of the sodium counterion.

Functional Differences

The positional isomerism (3-methyl vs. 6-methyl) likely confers different electronic properties and reactivity to these compounds. Additionally, the sodium salt form of 3-Methyl-2-methylthio-4,7(3H,8H)-pteridinedione provides enhanced solubility in polar solvents compared to non-salt forms, potentially making it more suitable for certain biological applications that require aqueous solubility.

These structural differences may significantly impact how these compounds interact with biological targets, potentially resulting in distinctive biochemical activities and research applications.